Cas no 61248-47-3 (trans-()-hexahydro-3-methylenebenzofuran-2(3H)-one)

• Product Name: trans-()-hexahydro-3-methylenebenzofuran-2(3H)-one
• CAS No: 61248-47-3
• MF: C₉H₆O₂
• MW: 146.14274263382
• CID: 1626192
• PubChem ID: 181147
• Update Time: 2025-04-21

trans-()-hexahydro-3-methylenebenzofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• trans-()-hexahydro-3-methylenebenzofuran-2(3H)-one
• trans-(1)-Hexahydro-3-methylenebenzofuran-2(3H)-one
• 3-methylidene-1-benzofuran-2(3H)-one
• 3-Methylene-1-benzofuran-2(3H)-one
• cis-(1)-Hexahydro-3-methylenebenzofuran-2(3H)-one
• 78684-19-2
• 51493-55-1
• EINECS 262-673-9
• methylenebenzofuranone
• 61248-47-3
• AKOS004123129
• NS00123190
• SCHEMBL3891530
• DTXSID60965823
• LKSYKIHTIDDYJY-UHFFFAOYSA-N
• EINECS 278-967-5
• 3-Methylidene-1-benzofuran-2-one

• Inchi： 1S/C9H6O2/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H2
• InChI Key： LKSYKIHTIDDYJY-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 146.036779430g/mol
• Monoisotopic Mass: 146.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų